molecular formula C7H6BrN3 B1149001 2-Bromo-7-methyl-[1,2,4]triazolo[1,5-a]pyridine CAS No. 1352723-52-4

2-Bromo-7-methyl-[1,2,4]triazolo[1,5-a]pyridine

Cat. No. B1149001
M. Wt: 212.05
InChI Key: WLGXBGDLTKSZAA-UHFFFAOYSA-N
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Description

“2-Bromo-7-methyl-[1,2,4]triazolo[1,5-a]pyridine” is a heterocyclic compound . It is part of the triazolo[1,5-a]pyridine family, which is known for its wide range of applications in medicinal and pharmaceutical chemistry . These compounds are found in numerous natural products exhibiting immense biological activities .


Synthesis Analysis

The synthesis of 1,2,4-triazolo[1,5-a]pyridines can be achieved through a catalyst-free, additive-free, and eco-friendly method under microwave conditions . This tandem reaction involves the use of enaminonitriles and benzohydrazides, a transamidation mechanism followed by nucleophilic addition with nitrile, and subsequent condensation to yield the target compound in a short reaction time . The methodology demonstrates a broad substrate scope and good functional group tolerance, resulting in the formation of products in good-to-excellent yields .


Molecular Structure Analysis

The molecular structure of “2-Bromo-7-methyl-[1,2,4]triazolo[1,5-a]pyridine” consists of a five-membered aromatic azole chain containing two carbon and three nitrogen atoms . The triazole nucleus is present as a central structural component in a number of drug classes .

properties

IUPAC Name

2-bromo-7-methyl-[1,2,4]triazolo[1,5-a]pyridine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H6BrN3/c1-5-2-3-11-6(4-5)9-7(8)10-11/h2-4H,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WLGXBGDLTKSZAA-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC2=NC(=NN2C=C1)Br
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H6BrN3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID501231225
Record name [1,2,4]Triazolo[1,5-a]pyridine, 2-bromo-7-methyl-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID501231225
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

212.05 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Bromo-7-methyl-[1,2,4]triazolo[1,5-a]pyridine

CAS RN

1352723-52-4
Record name [1,2,4]Triazolo[1,5-a]pyridine, 2-bromo-7-methyl-
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=1352723-52-4
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name [1,2,4]Triazolo[1,5-a]pyridine, 2-bromo-7-methyl-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID501231225
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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